Cas no 491-78-1 (5-Hydroxyflavone)

5-Hydroxyflavone Properties

Names and Identifiers

• Primuletin
• 5-Hydroxyflavone
• 5-Hydroxy-2-phenylchromone
• 5-hydroxy-2-phenylchromen-4-one
• PRIMULETIN(RG)
• NSC 26745
• 5-hydroxy-2-phenyl-4H-chromen-4-one
• 5-Hydroxy-2-phenyl-chromen-4-one
• MLS002639146
• 378AE9MHL3
• IYBLVRRCNVHZQJ-UHFFFAOYSA-N
• NSC26745
• 4H-1-Benzopyran-4-one,5-hydroxy-2-phenyl-
• Primuliten
• 5-hydroxy-flavone
• 5-Hydroxy-2-phenyl-4-benzopyrone
• 5-hydroxy-2-phenyl-4h-chromen-4-on
• Oprea1_688541
• 5-Hydroxyflavone, >
• NCGC00179967-01
• ACon1_001958
• NSC-26745
• NCGC00095329-01
• HYDROXYFLAVONE, 5-
• HY-22024
• FT-0754935
• BDBM50049385
• BRD-K08048246-001-03-4
• NS00042462
• CS-B1697
• InChI=1/C15H10O3/c16-11-7-4-8-13-15(11)12(17)9-14(18-13)10-5-2-1-3-6-10/h1-9,16H
• 491-78-1
• CHEBI:172638
• SMR001490542
• MFCD00016944
• SPECTRUM1501197
• UNII-378AE9MHL3
• SR-05000002480
• HMS3749C13
• BIDD:ER0489
• NCGC00095329-03
• 5-HYDROXY-2-PHENYL-4H-1-BENZOPYRAN-4-ONE
• CCG-214308
• 4H-1-Benzopyran-4-one, 5-hydroxy-2-phenyl-
• 5-Hydroxyflavone, >=97%
• AKOS015856472
• SR-05000002480-1
• C13276
• EINECS 207-743-1
• SCHEMBL158303
• LMPK12110099
• FLAVONE, 5-HYDROXY-
• H1238
• EN300-7408327
• BRD-K08048246-001-01-8
• MEGxp0_001696
• Q63408974
• CHEMBL16807
• NCGC00095329-02
• IYBLVRRCNVHZQJ-UHFFFAOYSA-
• DTXSID90197690
• MLSMR
• DTXCID50120181
• DA-60449
• +Expand

• MDL： MFCD00016944
• InChIKey： IYBLVRRCNVHZQJ-UHFFFAOYSA-N
• Inchi： 1S/C15H10O3/c16-11-7-4-8-13-15(11)12(17)9-14(18-13)10-5-2-1-3-6-10/h1-9,16H
• SMILES： O1C(=C([H])C(C2=C(C([H])=C([H])C([H])=C12)O[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 194429

Computed Properties

• Exact Mass: 238.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 238.062994
• Heavy Atom Count: 18
• Complexity: 355
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 3.16560
• PSA: 50.44000
• Refractive Index: 1.666
• Boiling Point: 425°C at 760 mmHg
• Melting Point: 157.0 to 161.0 deg-C
• Flash Point: 165.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.34

5-Hydroxyflavone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38

5-Hydroxyflavone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Flavonoids